Cas no 1514680-13-7 (3-(4-methylpiperazin-1-yl)isonicotinic acid)
3-(4-methylpiperazin-1-yl)isonicotinic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-methylpiperazin-1-yl)isonicotinic acid
- 4-Pyridinecarboxylic acid, 3-(4-methyl-1-piperazinyl)-
-
- Inchi: 1S/C11H15N3O2/c1-13-4-6-14(7-5-13)10-8-12-3-2-9(10)11(15)16/h2-3,8H,4-7H2,1H3,(H,15,16)
- InChI Key: YMFBEJCIFOTPBI-UHFFFAOYSA-N
- SMILES: C1=NC=CC(C(O)=O)=C1N1CCN(C)CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
3-(4-methylpiperazin-1-yl)isonicotinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM506127-1g |
3-(4-Methylpiperazin-1-yl)isonicotinicacid |
1514680-13-7 | 97% | 1g |
$948 | 2022-09-02 |
3-(4-methylpiperazin-1-yl)isonicotinic acid Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 3-(4-methylpiperazin-1-yl)isonicotinic acid
Introduction to 3-(4-methylpiperazin-1-yl)isonicotinic Acid (CAS No. 1514680-13-7)
3-(4-methylpiperazin-1-yl)isonicotinic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its molecular formula and a unique structural arrangement that positions it as a valuable intermediate in drug development. The compound, identified by the CAS number 1514680-13-7, has garnered attention due to its potential applications in medicinal chemistry, particularly in the synthesis of bioactive molecules. This introduction delves into the compound's chemical properties, its role in pharmaceutical research, and recent advancements where it has been utilized.
The molecular structure of 3-(4-methylpiperazin-1-yl)isonicotinic acid consists of an isonicotinic acid moiety linked to a piperazine ring substituted with a methyl group. This configuration imparts specific pharmacophoric features that make it a versatile building block for designing novel therapeutic agents. The presence of the piperazine moiety is particularly noteworthy, as it is a common pharmacophore in many drugs known for their ability to interact with biological targets such as receptors and enzymes.
In recent years, there has been a surge in research focused on developing small-molecule inhibitors for various therapeutic targets. 3-(4-methylpiperazin-1-yl)isonicotinic acid has been employed in the synthesis of compounds targeting neurological and cardiovascular diseases. Its incorporation into drug candidates leverages its ability to modulate receptor activity, making it a promising scaffold for further derivatization. For instance, studies have demonstrated its utility in creating molecules that exhibit inhibitory effects on enzymes involved in metabolic pathways relevant to diabetes and obesity.
One of the most compelling aspects of 3-(4-methylpiperazin-1-yl)isonicotinic acid is its role in the development of antiviral agents. The compound's structural features allow for interactions with viral proteases and polymerases, which are critical for viral replication. Recent research has shown that derivatives of this compound exhibit inhibitory activity against certain strains of RNA viruses, highlighting its potential as a lead compound in antiviral drug discovery. The adaptability of the piperazine ring in particular enables modifications that can fine-tune binding affinity and selectivity.
The synthesis of 3-(4-methylpiperazin-1-yl)isonicotinic acid itself is an area of active interest among synthetic chemists. The process typically involves multi-step organic reactions starting from commercially available precursors. Advances in synthetic methodologies have enabled more efficient and scalable production methods, which are essential for large-scale pharmaceutical applications. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been optimized to improve yields and reduce byproduct formation.
The pharmacological profile of 3-(4-methylpiperazin-1-yl)isonicotinic acid has been extensively studied in preclinical models. Its interaction with biological targets has been investigated using computational modeling and experimental techniques such as X-ray crystallography. These studies have provided insights into how the compound binds to its targets and the mechanisms by which it exerts its effects. This information is crucial for designing next-generation drugs that are more effective and have fewer side effects.
In conclusion, 3-(4-methylpiperazin-1-yl)isonicotinic acid (CAS No. 1514680-13-7) represents a significant advancement in pharmaceutical chemistry due to its versatile structural features and potential therapeutic applications. Its role in drug development spans across multiple disease areas, including neurological disorders, metabolic diseases, and antiviral treatments. As research continues to uncover new derivatives and applications, this compound is poised to remain at the forefront of medicinal chemistry innovation.
1514680-13-7 (3-(4-methylpiperazin-1-yl)isonicotinic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)